1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-
Description
1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl- is a useful research compound. Its molecular formula is C18H16O and its molecular weight is 248.3 g/mol. The purity is usually 95%.
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Properties
CAS No. |
57083-29-1 |
|---|---|
Molecular Formula |
C18H16O |
Molecular Weight |
248.3 g/mol |
IUPAC Name |
1-(4-methylphenyl)-5-phenylpenta-1,4-dien-3-one |
InChI |
InChI=1S/C18H16O/c1-15-7-9-17(10-8-15)12-14-18(19)13-11-16-5-3-2-4-6-16/h2-14H,1H3 |
InChI Key |
DBDJWKCEIXOUDX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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